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Compound of Interest

Compound Name: Las 30538

Cat. No.: B1674515

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the vasodilatory properties of Las 30538 and
nifedipine. While direct comparative studies are not available in the current body of scientific
literature, this document synthesizes available data from independent research to offer insights
into their respective mechanisms and potencies.

Executive Summary

Both Las 30538 and nifedipine are potent vasodilators that function as calcium channel
blockers. Nifedipine is a well-established dihydropyridine calcium channel blocker that primarily
targets L-type calcium channels, leading to the relaxation of vascular smooth muscle and
subsequent vasodilation.[1][2][3] Las 30538 is also identified as a Ca2+-channel blocker with

significant vasorelaxant activity.[4]

Due to the absence of head-to-head comparative studies, this guide presents the available
quantitative data on the vasodilatory potency of each compound from separate experiments. It
IS crucial to note that direct comparison of these values is challenging due to differing
experimental conditions.

Quantitative Data on Vasodilatory Potency

The following tables summarize the available quantitative data for Las 30538 and nifedipine
from discrete studies.
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Table 1: Vasodilatory Potency of Las 30538

Tissue Contractile
Compound IC50 . Reference
Preparation Agent

Rat perfused
Las 30538 40 nM 80 mM K+
hindlimbs

Table 2: Vasodilatory Potency of Nifedipine

pIC50 (-log Tissue Contractile
Compound . Reference
IC50 M) Preparation Agent
Human small
Nifedipine 7.78 arteries (aortic 62 mM K+
vasa vasorum)

Note: A direct comparison of IC50 values between Las 30538 and nifedipine is not feasible due
to the different experimental models and conditions.

Mechanism of Action and Signaling Pathways

Both compounds exert their vasodilatory effects by inhibiting the influx of extracellular calcium
into vascular smooth muscle cells, albeit with potentially different selectivities and potencies.

Nifedipine: As a dihydropyridine, nifedipine blocks L-type calcium channels in the smooth
muscle cells of peripheral arteries. This inhibition prevents the calcium influx required for
muscle contraction, leading to vasodilation, reduced systemic vascular resistance, and a
subsequent lowering of blood pressure.

Las 30538: Electrophysiological studies have confirmed that Las 30538 acts as a Ca2+-
channel blocker. It effectively inhibits vasoconstriction induced by the calcium channel agonist
Bay K8644, further supporting its mechanism of action through the blockade of calcium entry.

The general signaling pathway for calcium channel blocker-induced vasodilation is illustrated
below.
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Isolate Vascular Tissue
(e.g., artery, vein)
Mount Tissue in Organ Bath
or Myograph
(Equilibration Period)
Induce Contraction
(e.g., with K+, Norepinephrine)
Cumulative Addition of
Vasodilator Drug

:
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Construct Concentration-Response Curve
and Calculate 1C50/pIC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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